Cas no 7438-76-8 (Benzeneethanamine, b-bromo-N,N-dimethyl-)

• Product Name: Benzeneethanamine, b-bromo-N,N-dimethyl-
• CAS No: 7438-76-8
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 565644
• PubChem ID: 151465
• Update Time: 2025-04-19

Benzeneethanamine, b-bromo-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, b-bromo-N,N-dimethyl-
• 2-bromo-N,N-dimethyl-2-phenylethanamine
• N,N-dimethyl-2-bromophenylethylamine
• N,N-Dimethyl-2-(2-bromophenyl)ethylamine
• A1-05788
• N,N-Dimethyl-2-bromo-2-phenylethylamine
• DTXSID70995898
• beta-Bromo-N,N-dimethylphenethylamine
• [2-(2-bromophenyl)ethyl]dimethylamine
• CHEMBL506244
• 2-(2-bromophenyl)-N,N-dimethylethanamine
• SCHEMBL3052936
• BDBM50262949
• N,N-dimethyl-2-bromophenyl-ethylamine
• 2-(2-Bromophenyl)-N,N-dimethylethan-1-amine
• 7438-76-8
• Phenethylamine, beta-bromo-N,N-dimethyl-
• BRN 2803411
• CEQDOZNXFWUMTG-UHFFFAOYSA-N

• Inchi： 1S/C10H14BrN/c1-12(2)8-7-9-5-3-4-6-10(9)11/h3-6H,7-8H2,1-2H3
• InChI Key： CEQDOZNXFWUMTG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CCN(C)C

Computed Properties

• Exact Mass: 227.031
• Monoisotopic Mass: 227.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 262.9±23.0 °C at 760 mmHg
• Flash Point: 112.8±22.6 °C
• Refractive Index: 1.544
• LogP: 2.68420
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Benzeneethanamine, b-bromo-N,N-dimethyl- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)